Cas no 1105211-83-3 (N-{2-[3-(trifluoromethyl)phenoxy]ethyl}cyclopentanecarboxamide)

• Product Name: N-{2-[3-(trifluoromethyl)phenoxy]ethyl}cyclopentanecarboxamide
• CAS No: 1105211-83-3
• MF: C₁₅H₁₈F₃NO₂
• MW: 301.304134845734
• CID: 6208968
• PubChem ID: 30866001
• Update Time: 2025-06-08

N-{2-[3-(trifluoromethyl)phenoxy]ethyl}cyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-[3-(trifluoromethyl)phenoxy]ethyl}cyclopentanecarboxamide
• N-(2-(3-(trifluoromethyl)phenoxy)ethyl)cyclopentanecarboxamide
• 1105211-83-3
• VU0646078-1
• AKOS024512031
• N-[2-[3-(trifluoromethyl)phenoxy]ethyl]cyclopentanecarboxamide
• F5526-0381

• Inchi： 1S/C15H18F3NO2/c16-15(17,18)12-6-3-7-13(10-12)21-9-8-19-14(20)11-4-1-2-5-11/h3,6-7,10-11H,1-2,4-5,8-9H2,(H,19,20)
• InChI Key： NWXXDQBYQLJYPH-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)OCCNC(C1CCCC1)=O)(F)F

Computed Properties

• Exact Mass: 301.12896330g/mol
• Monoisotopic Mass: 301.12896330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-{2-[3-(trifluoromethyl)phenoxy]ethyl}cyclopentanecarboxamide

Introduction to N-{2-[3-(trifluoromethyl)phenoxy]ethyl}cyclopentanecarboxamide (CAS No. 1105211-83-3)

N-{2-[3-(trifluoromethyl)phenoxy]ethyl}cyclopentanecarboxamide, identified by its CAS number 1105211-83-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of a cyclopentanecarboxamide functional group, which is integrated with an ethyl chain that terminates in a phenoxy moiety. The phenoxy group is further substituted with a trifluoromethyl group, a substituent known for its ability to enhance metabolic stability and binding affinity in drug candidates.

The structural features of N-{2-[3-(trifluoromethyl)phenoxy]ethyl}cyclopentanecarboxamide make it a promising candidate for further exploration in drug discovery. The cyclopentanecarboxamide portion of the molecule contributes to its potential biological activity by providing a rigid scaffold that can interact with biological targets. Additionally, the ethyl chain and phenoxy group introduce flexibility and hydrophobicity, respectively, which can influence the compound's solubility and bioavailability.

In recent years, there has been growing interest in the development of molecules containing trifluoromethyl groups due to their ability to modulate enzyme activity and receptor binding. The presence of this group in N-{2-[3-(trifluoromethyl)phenoxy]ethyl}cyclopentanecarboxamide suggests that it may exhibit enhanced pharmacological properties compared to its unsubstituted counterparts. This has led to several studies investigating its potential applications in the treatment of various diseases.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The cyclopentanecarboxamide core can serve as a versatile building block for designing novel drugs with tailored biological activities. Researchers have leveraged this structural motif to develop molecules with improved efficacy and reduced side effects. For instance, derivatives of this compound have been explored for their anti-inflammatory and analgesic properties.

The phenoxy group in N-{2-[3-(trifluoromethyl)phenoxy]ethyl}cyclopentanecarboxamide also plays a crucial role in determining its pharmacological profile. Phenoxy-substituted compounds are well-documented for their interactions with serotonergic and dopaminergic systems, which are implicated in conditions such as depression, anxiety, and neurodegenerative disorders. The introduction of the trifluoromethyl group further enhances these interactions, potentially leading to more potent and selective therapeutic agents.

In academic research, N-{2-[3-(trifluoromethyl)phenoxy]ethyl}cyclopentanecarboxamide has been studied for its potential role in modulating neurotransmitter release and receptor function. Preclinical studies have shown that derivatives of this compound can interact with various targets, including serotonin receptors (5-HT1A, 5-HT2A) and dopamine receptors (D1, D2). These interactions are particularly relevant for developing treatments for central nervous system disorders.

The synthesis of N-{2-[3-(trifluoromethyl) stronf-phenoxy>]ethyl}< stronf-cyclopentanecarboxamide> stronf-cyclopentanecarboxamide > involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the < stronf-trifluoromethyl> stronf-trifluoromethyl > group is particularly challenging due to its high reactivity and sensitivity to hydrolysis. However, advances in synthetic methodologies have made it possible to incorporate this moiety into complex molecules with high efficiency.

The pharmacokinetic properties of N-{2-[3-(< stronf-trifluoromethyl> stronf-trifluoromethyl >)< stronf-phenoxy> stronf-phenoxy>]ethyl}< stronf-cyclopentanecarboxamide> stronf-cyclopentanecarboxamide > are also of great interest. Studies have indicated that compounds containing the cyclopentanecarboxamide moiety tend to exhibit good oral bioavailability and metabolic stability. The presence of the phenoxy group further enhances these properties by improving solubility and reducing susceptibility to enzymatic degradation.

In conclusion, N-{2-[3-(< stronf-trifluoromethyl> stronf-trifluoromethyl >)< stronf-phenoxy> stronf-phenoxy>]ethyl}< stronf-cyclopentanecarboxamide> stronf-cyclopentanecarboxamide > (CAS No. 1105211-83-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely that we will see more derivatives entering clinical trials and eventually reaching the market.